Cas no 89632-34-8 (1H-Azepine, hexahydro-1-undecyl-, hydrochloride)

1H-Azepine, hexahydro-1-undecyl-, hydrochloride structure
89632-34-8 structure
Product Name:1H-Azepine, hexahydro-1-undecyl-, hydrochloride
CAS No:89632-34-8
MF:C17H36ClN
MW:289.927444458008
CID:594010
PubChem ID:71325297
Update Time:2025-04-19

1H-Azepine, hexahydro-1-undecyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine, hexahydro-1-undecyl-, hydrochloride
    • 1-undecylazepane,hydrochloride
    • DTXSID50754662
    • 1-Undecylazepane--hydrogen chloride (1/1)
    • 89632-34-8
    • Inchi: 1S/C17H35N.ClH/c1-2-3-4-5-6-7-8-9-12-15-18-16-13-10-11-14-17-18;/h2-17H2,1H3;1H
    • InChI Key: FRQIOFYBBRCJGE-UHFFFAOYSA-N
    • SMILES: Cl.N1(CCCCCCCCCCC)CCCCCC1

Computed Properties

  • Exact Mass: 289.2536278g/mol
  • Monoisotopic Mass: 289.2536278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 159
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų
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